Cas no 2228596-48-1 (methyl 4-(but-3-yn-1-yl)-2-methylbenzoate)

• Product Name: methyl 4-(but-3-yn-1-yl)-2-methylbenzoate
• CAS No: 2228596-48-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6008448
• PubChem ID: 165660674
• Update Time: 2025-06-07

methyl 4-(but-3-yn-1-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(but-3-yn-1-yl)-2-methylbenzoate
• 2228596-48-1
• EN300-1739579

• Inchi： 1S/C13H14O2/c1-4-5-6-11-7-8-12(10(2)9-11)13(14)15-3/h1,7-9H,5-6H2,2-3H3
• InChI Key： BPBKKFFWFUCFFS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)CCC#C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-(but-3-yn-1-yl)-2-methylbenzoate

Methyl 4-(But-3-yn-1-yl)-2-methylbenzoate (CAS No. 2228596-48-1): An Overview

Methyl 4-(but-3-yn-1-yl)-2-methylbenzoate (CAS No. 2228596-48-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and the presence of a terminal alkyne group, which imparts unique reactivity and functional versatility.

The molecular formula of methyl 4-(but-3-yn-1-yl)-2-methylbenzoate is C₁₃H₁₄O₂, and its molecular weight is approximately 206.25 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a variety of synthetic transformations and applications.

In the realm of pharmaceutical research, methyl 4-(but-3-yn-1-yl)-2-methylbenzoate has been explored for its potential as a building block in the synthesis of bioactive molecules. The presence of the alkyne group allows for efficient coupling reactions via click chemistry, which has become a cornerstone in the development of new drugs and therapeutic agents. Recent studies have demonstrated the utility of this compound in the synthesis of small molecules that target specific biological pathways, such as protein-protein interactions and enzyme inhibition.

One notable application of methyl 4-(but-3-yn-1-yl)-2-methylbenzoate is in the field of materials science. The compound's ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tunable properties. These materials have found applications in areas such as drug delivery systems, where the controlled release of therapeutic agents can be achieved through the design of responsive polymers. Additionally, the compound's reactivity with other functional groups makes it a valuable intermediate in the synthesis of advanced materials with enhanced mechanical and thermal properties.

The synthetic accessibility of methyl 4-(but-3-yn-1-yl)-2-methylbenzoate has also been a subject of interest in chemical synthesis. Researchers have developed efficient routes to synthesize this compound using readily available starting materials and mild reaction conditions. One such method involves the palladium-catalyzed coupling of an appropriate aryl halide with a terminal alkyne followed by esterification to form the final product. This synthetic route not only provides high yields but also allows for easy scale-up, making it suitable for industrial applications.

In terms of safety and handling, methyl 4-(but-3-yn-1-yl)-2-methylbenzoate should be stored in a cool, dry place away from direct sunlight and sources of ignition. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The environmental impact of methyl 4-(but-3-yn-1-yl)-2-methylbenzoate has also been considered in recent studies. Research indicates that the compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is always advisable to follow best practices for waste management and disposal to minimize any potential environmental impact.

In conclusion, methyl 4-(but-3-yn-1-yl)-2-methylbenzoate (CAS No. 2228596-48-1) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive building block for the development of new drugs, advanced materials, and functional polymers. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.